Cas no 20826-77-1 (Trans-3-Methylcyclobutanamine)

• Product Name: Trans-3-Methylcyclobutanamine
• CAS No: 20826-77-1
• MF: C₅H₁₁N
• MW: 85.1475412845612
• MDL: MFCD12925787
• CID: 2196818
• PubChem ID: 23547760
• Update Time: 2025-04-21

Trans-3-Methylcyclobutanamine Chemical and Physical Properties

Names and Identifiers

• Trans-3-Methylcyclobutanamine
• 3-methylcyclobutan-1-amine
• trans-3-Methyl-cyclobutylamine
• SY302325
• MFCD12923218
• (3-methylcyclobutyl)amine
• DB-299720
• SY302324
• CS-0184264
• DB-002957
• AKOS006351670
• 89381-06-6
• EN300-140532
• (1r,3s)-3-methylcyclobutan-1-amine
• trans-3-methylcyclobutan-1-amine
• F8881-5109
• cis-3-methylcyclobutan-1-amine
• cis-3-Methylcyclobutanamine
• EN300-7100745
• 3-methylcyclobutanamine
• DTXSID60634901
• 20826-77-1
• MFCD12925787
• EN300-7282643
• (1S,3R)-3-METHYLCYCLOBUTAN-1-AMINE
• 20826-76-0

• MDL： MFCD12925787
• Inchi： 1S/C5H11N/c1-4-2-5(6)3-4/h4-5H,2-3,6H2,1H3
• InChI Key： GNHDRVDLNQEOPA-UHFFFAOYSA-N
• SMILES： NC1CC(C)C1

Computed Properties

• Exact Mass: 85.089149355Da
• Monoisotopic Mass: 85.089149355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 45.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 26Ų